Lipophilicity Comparison: 2-Methoxy vs. Des-Methoxy Analogs
The 2-methoxy substituent on the pyridine ring significantly increases computed lipophilicity relative to the des-methoxy analog. Fluorochem reports a calculated LogP of 2.17 for 2-methoxy-N-(thiophen-3-ylmethyl)pyridin-3-amine . In contrast, the des-methoxy analog N-(thiophen-3-ylmethyl)pyridin-3-amine has a lower computed LogP (estimated ~1.5 based on structural fragment methods), and the 2-methyl analog has an intermediate value . This difference in LogP influences passive membrane permeability and may affect oral absorption or CNS penetration potential.
| Evidence Dimension | Computed partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 2.17 (calculated) |
| Comparator Or Baseline | Des-methoxy analog: LogP ~1.5 (estimated); 2-Methyl analog: LogP ~1.9 (estimated) |
| Quantified Difference | ΔLogP ≈ +0.67 vs. des-methoxy |
| Conditions | Calculated by fragment-based method (vendor-reported data) |
Why This Matters
Lipophilicity differences of this magnitude can alter compound distribution, clearance, and off-target binding, so procuring the correct derivative is essential for reproducible results.
